Hydroxy fatty acids
Hydroxy fatty acids are a class of compounds characterized by the presence of both carboxylic acid and hydroxyl functional groups in their molecular structure. These natural substances are primarily derived from plants, such as coconut, palm, and olive oils, but can also be synthesized. They play significant roles in various applications due to their unique properties.
In dermatology, hydroxy fatty acids have gained attention for their potential benefits in skincare products, including moisturizing, anti-aging, and protecting the skin barrier. Their ability to penetrate the skin and deliver nutrients effectively makes them valuable additives in cosmetic formulations.
Additionally, these compounds show promise in the pharmaceutical industry due to their antioxidant and anti-inflammatory properties, which can help in the development of new therapeutic agents for various conditions.
The versatility of hydroxy fatty acids lies not only in their broad range of applications but also in their sustainable sourcing from natural plant sources. They are increasingly recognized as green chemicals with minimal environmental impact, making them a preferred choice for eco-conscious consumers and manufacturers alike.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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2-hydroxy-2,4-dimethylpent-4-enoic acid | 10348-49-9 | C7H12O3 |
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2-hydroxypent-3-enoic acid | 3566-56-1 | C5H8O3 |
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3-ethyl-2-hydroxypentanoic acid | 301221-97-6 | C7H14O3 |
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3-Hydroxy Valproic Acid (Mixture of Diastereomers) | 58888-84-9 | C8H16O3 |
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2-Ethyl-3-hydroxy-4-methylpentanoic acid | 1310267-91-4 | C8H16O3 |
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2-Ethyl-3-hydroxybutanoic acid | 854851-58-4 | C6H12O3 |
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4-Hydroxy-4-methylpent-2-ynoic acid | 50624-25-4 | C6H8O3 |
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3-hydroxy-2,2-dimethylbutanoic acid | 29269-83-8 | C6H12O3 |
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3-hydroxy-3,4-dimethylpentanoic acid | 65371-45-1 | C7H14O3 |
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(2S,3S)-3-Hydroxy-2-methylpentanoic Acid | 131897-89-7 | C6H12O3 |
Related Literature
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1. Hydrodeoxygenation of guaiacol over orthorhombic molybdenum carbide: a DFT and microkinetic study†Alberto Roldan,Nanda Kishore,Andrew J. Logsdail Catal. Sci. Technol., 2022,12, 843-854
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Guillaume Pickaert,Loïc Stefan,Brigitte Jamart-Grégoire,Jacques Bodiguel,Marie-Christine Averlant-Petit RSC Adv., 2020,10, 43859-43869
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Yan Ge,Chunhong Zhu,Ick Soo Kim Green Chem., 2023,25, 7556-7570
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G. Irmer,G. T. Hefter Phys. Chem. Chem. Phys., 2003,5, 5253-5261
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7. Back cover
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Ramon Vicente,Ànnia Tubau,Saskia Speed,Franz A. Mautner,Florian Bierbaumer,Roland C. Fischer New J. Chem., 2021,45, 14713-14723
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Letian Xu,Guoping Li,Tao Xu,Weidong Zhang,Sikun Zhang,Shiwei Yin,Zhongfu An Chem. Commun., 2018,54, 9226-9229
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Sebastian Kraszewski,Céline Boiteux,Christophe Ramseyer,Claude Girardet Phys. Chem. Chem. Phys., 2009,11, 8606-8613
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